Cas no 436088-57-2 (4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid)

• Product Name: 4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid
• CAS No: 436088-57-2
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 929056
• PubChem ID: 739850
• Update Time: 2025-06-07

4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid
• 2-[(1-ETHYL-1H-BENZIMIDAZOL-2-YL)THIO]BUTANOIC ACID
• 5-(1,3-BENZODIOXOL-5-YLAMINO)-3,3-DIMETHYL-5-OXOPENTANOIC ACID
• TIMTEC-BB SBB012208
• DB-051128
• STK547621
• 5-(Benzo[d][1,3]dioxol-5-ylamino)-3,3-dimethyl-5-oxopentanoicacid
• A826356
• 436088-57-2
• 4-(BENZO[1,3]DIOXOL-5-YLCARBAMOYL)-3,3-DIMETHYLBUTYRIC ACID
• Oprea1_407526
• 4-[(2H-1,3-benzodioxol-5-yl)carbamoyl]-3,3-dimethylbutanoic acid
• CCG-109475
• EU-0075619
• 5-(1,3-Benzodioxol-5-ylamino)-3,3-dimethyl-5-oxopentanoic acid, AldrichCPR
• AKOS000300539
• Oprea1_551782
• HMS1611H20
• 5-(Benzo[d][1,3]dioxol-5-ylamino)-3,3-dimethyl-5-oxopentanoic acid

• MDL： MFCD03042547
• Inchi： 1S/C14H17NO5/c1-14(2,7-13(17)18)6-12(16)15-9-3-4-10-11(5-9)20-8-19-10/h3-5H,6-8H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： RYEXWDNLTAIVKC-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)CC(=O)O)NC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 279.11100
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86000
• LogP: 2.31780

4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT